Cas no 97-14-3 (N-Acetyl-DL-serine)

N-Acetyl-DL-serine structure
N-Acetyl-DL-serine structure
Product Name:N-Acetyl-DL-serine
CAS No:97-14-3
MF:C5H9NO4
MW:147.129261732101
MDL:MFCD00037248
CID:81792
PubChem ID:352294
Update Time:2024-10-25

N-Acetyl-DL-serine Chemical and Physical Properties

Names and Identifiers

    • 2-Acetamido-3-hydroxypropanoic acid
    • N-Acetyl-DL-serine
    • N-Acetylserine
    • DL-Serine, N-acetyl- (ZCI)
    • DL
    • N-Acetylserine (ACI)
    • Serine, N-acetyl-, DL- (8CI)
    • NSC 525646
    • FS-5616
    • SCHEMBL79541
    • CS-0201876
    • A845685
    • CERAPP_36229
    • NS00014885
    • 2-acetamido-3-oxidanyl-propanoic acid
    • DL-Serine, N-acetyl-
    • FT-0631500
    • JJIHLJJYMXLCOY-UHFFFAOYSA-N
    • 2-acetamido-3-hydroxypropanoicacid
    • NSC-525646
    • 676EABE8-2F90-470B-A595-03DB023DE676
    • HY-W142092
    • MFCD00037248
    • CHEBI:170015
    • FT-0657376
    • F11099
    • EN300-316982
    • Serine, N-acetyl-, L-
    • NSC525646
    • 2-Acetylamino-3-hydroxy-propionic acid
    • N-Acetyl-D,L-serine
    • 2-Acetylamino-3-hydroxypropanoic acid
    • N-Acetylserine #
    • 97-14-3
    • AKOS000129548
    • Z239132792
    • DTXSID70864671
    • DTXSID60326233
    • DB-020341
    • MDL： MFCD00037248
    • Inchi： 1S/C5H9NO4/c1-3(8)6-4(2-7)5(9)10/h4,7H,2H2,1H3,(H,6,8)(H,9,10)
    • InChI Key： JJIHLJJYMXLCOY-UHFFFAOYSA-N
    • SMILES： O=C(C(CO)NC(C)=O)O

Computed Properties

  • Exact Mass: 147.05300
  • Monoisotopic Mass: 147.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 86.6A^2

Experimental Properties

  • Color/Form: White crystals.
  • Density: 1.343±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 131-132 ºC
  • Boiling Point: 468.4 ºC at 760 mmHg
  • Flash Point: 237.1ºC
  • Solubility: Extremely soluble (1000 g/l) (25 º C),
  • PSA: 90.12000
  • LogP: -0.59170
  • Solubility: Soluble in water

N-Acetyl-DL-serine Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Storage Condition：−20°C

N-Acetyl-DL-serine Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Acetyl-DL-serine Pricemore >>

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HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
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abcr
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N-Acetyl-DL-serine Production Method

Production Method 1

302-84-1 302-84-1
97-14-3 97-14-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  pH 9 - 11; < 30 °C
Reference
Method for resolution of D-serine and L-serine from D,L-serine
, China, , ,

Production Method 2

302-84-1 302-84-1
97-14-3 97-14-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Kinetic resolution of unnatural and rarely occurring amino acids: enantioselective hydrolysis of N-acyl amino acids catalyzed by acylase I
Chenault, H. Keith; Dahmer, Juergen; Whitesides, George M., Journal of the American Chemical Society, 1989, 111(16), 6354-64

Production Method 3

97-14-3 97-14-3
Reaction Conditions
Reference
N-Acetyl-DL-serine or its sodium salt
, USSR, , ,

Production Method 4

97-14-3 97-14-3
Reaction Conditions
Reference
Racemizing optically active N-acylamino acids in aqueous solution
, Federal Republic of Germany, , ,

N-Acetyl-DL-serine Raw materials

N-Acetyl-DL-serine Preparation Products

N-Acetyl-DL-serine Related Literature

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